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Compound of Interest

Compound Name: 4-Tert-Amylcyclohexanol
CAS No.: 5349-51-9
Cat. No.: B1294309
Get Quote
. J

Introduction: Understanding 4-tert-
Amylcyclohexanol

4-tert-Amylcyclohexanol is a synthetic fragrance ingredient valued in the cosmetic industry
for its persistent, woody, and floral scent profile.[1] Beyond its olfactory contributions, it is also
recognized for its potential soothing and anti-inflammatory properties, making it a
multifunctional ingredient in various skincare and personal care formulations.[2][3] This guide
provides a comprehensive overview of the formulation of 4-tert-amylcyclohexanol, offering
detailed protocols for its incorporation into cosmetic bases, stability testing, and sensory
evaluation.

Molecular Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-tert-amylcyclohexanol is
fundamental to its successful formulation.
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Property Value Source

INCI Name 4-tert-Amylcyclohexanol [4]

CAS Number 5349-51-9 [4][5]

Molecular Formula C11H220 [1][5][6]

Molecular Weight 170.29 g/mol [51[6]
White crystalline powder or

Appearance ] [1107]
solid

Odor Profile Woody, floral, earthy [1]8]

N Insoluble in water; Soluble in

Solubility ] [4]
alcohol and oils

Melting Point 24-27 °C [1][4]

Boiling Point 154-155 °C @ 40.00 mm Hg [1114]

logP (o/w) ~3.6 (estimated) [41[5]

The lipophilic nature of 4-tert-amylcyclohexanol (indicated by its insolubility in water and high

logP value) dictates its formulation strategy, necessitating its inclusion in the oil phase of

emulsions or in anhydrous systems.

PART 1: Formulation Strategies and Protocols

The successful incorporation of 4-tert-amylcyclohexanol into a cosmetic formulation hinges

on overcoming its lipophilicity and ensuring its stability and desired sensory performance in the

final product.

Core Directive: Emulsification of a Lipophilic Active

Given that 4-tert-amylcyclohexanol is oil-soluble, oil-in-water (O/W) emulsions are a common

and effective delivery system. The primary challenge is to create a stable emulsion where the

oil phase, containing the dissolved 4-tert-amylcyclohexanol, is finely and evenly dispersed

throughout the aqueous phase.
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Causality of Experimental Choices:

e Choice of Oil Phase: The selection of oils and emollients in the oil phase will influence the
final skin feel, product viscosity, and the solubilization of 4-tert-amylcyclohexanol. A blend
of emollients with varying polarities can enhance solubility and create a more elegant skin

feel.

o Emulsifier Selection: The emulsifier system is critical for the long-term stability of the
emulsion. A combination of a primary emulsifier and a co-emulsifier (often a fatty alcohol) is
typically used to create a stable interfacial film around the oil droplets, preventing
coalescence. The Hydrophile-Lipophile Balance (HLB) system can be a useful guide for
selecting appropriate emulsifiers for an O/W emulsion.

» Homogenization: Mechanical shearing through homogenization is necessary to reduce the
oil droplet size, leading to a more stable and aesthetically pleasing emulsion.

Protocol: Preparation of an O/W Cream with 4-tert-
Amylcyclohexanol

This protocol outlines the preparation of a 100g batch of a stable O/W cream containing 4-tert-

amylcyclohexanol.

Phase A: Aqueous Phase

Ingredient % wiw Function
Deionized Water g.s. to 100 Vehicle

Glycerin 3.00 Humectant

Xanthan Gum 0.20 Thickener, Stabilizer

Phase B: Oil Phase
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Ingredient % wiw Function

Cetearyl Alcohol 3.00 Co-emulsifier, Thickener
Glyceryl Stearate 2.00 Emulsifier

Caprylic/Capric Triglyceride 5.00 Emollient, Solvent
4-tert-Amylcyclohexanol 0.50 - 2.00 Fragrance, Soothing Agent

Phase C: Cool-Down Phase

Ingredient % wiw Function

Phenoxyethanol (and) )
1.00 Preservative

Ethylhexylglycerin

Step-by-Step Methodology:
e Preparation of Phases:

o In a main beaker, combine the deionized water and glycerin (Phase A). Sprinkle the
xanthan gum into the vortex created by a propeller mixer and mix until fully hydrated. Heat
to 75°C.

o In a separate beaker, combine all ingredients of Phase B. Heat to 75°C while stirring until
all components are melted and uniform.

o Emulsification:

o Slowly add Phase B to Phase A with continuous homogenization.

o Homogenize for 3-5 minutes to ensure a fine and uniform emulsion.
e Cooling and Final Additions:

o Begin cooling the emulsion while stirring with a sweep-action mixer.

o At approximately 40°C, add the preservative system (Phase C).
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o Continue stirring until the cream reaches room temperature.

» Final Quality Control:

o Check the pH of the final product and adjust if necessary.

o Visually inspect for homogeneity and texture.

Workflow for O/W Emulsion Formulation
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Caption: Workflow for O/W Emulsion Formulation.
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PART 2: Stability and Quality Control

Ensuring the long-term stability of a cosmetic product is a critical aspect of development.[9]
Stability testing for formulations containing fragrance ingredients like 4-tert-amylcyclohexanol
should assess physical, chemical, and olfactory integrity over time.[10][11]

Self-Validating Stability Protocol

This protocol is designed to predict the shelf-life and identify potential stability issues under
various conditions.

Methodology:

o Sample Preparation: Prepare three batches of the final formulation and package them in the
intended final packaging as well as in inert glass containers (as controls).

o Storage Conditions:

o Accelerated Stability: Place samples in stability chambers at elevated temperatures (e.g.,
40°C = 2°C and 45°C = 2°C) for a period of 1, 2, and 3 months.[9][12]

o Real-Time Stability: Store samples under ambient conditions (e.g., 25°C £ 2°C) for the
intended shelf-life of the product (e.g., 12, 24, 36 months).[9]

o Cycle Testing: Subject samples to freeze-thaw cycles (e.g., -10°C for 24 hours followed by
25°C for 24 hours) for at least three cycles to assess emulsion stability under temperature
fluctuations.[11][12]

o Light Exposure: Expose samples in transparent packaging to UV and visible light to
evaluate potential discoloration or degradation of the fragrance.[11][12]

o Evaluation Intervals: Assess the samples at baseline and at regular intervals (e.g., 1, 2, 3, 6,
12, 24, 36 months for real-time; 1, 2, 3 months for accelerated).

e Parameters to Evaluate:
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Parameter Method Acceptance Criteria

No change in color, no signs of
Appearance Visual Inspection phase separation or

crystallization.

The characteristic scent of 4-

tert-amylcyclohexanol should

Odor Olfactory Evaluation ) )
remain consistent and not
develop any off-notes.
Within the specified range for
pH pH meter
the product (e.g., 5.0-6.0).
] ) ] Within £10% of the initial
Viscosity Viscometer
value.
) ] ] - ) ) ) Must meet the regulatory limits
Microbiological Stability Microbial content testing

for the product category.

Data Presentation: Example Stability Results (Accelerated at 40°C)

Time Point Appearance Odor pH Viscosity (cP)
White,
- Conforms to
Initial homogenous 55 10,000
standard
cream
1 Month No change No change 5.4 9,800
2 Months No change No change 5.4 9,750
] ) Slight decrease
3 Months Slight yellowing 5.3 9,500

in intensity

Analytical Quantification (Optional)

For in-depth analysis of fragrance stability, Gas Chromatography-Mass Spectrometry (GC-MS)
can be employed to quantify the concentration of 4-tert-amylcyclohexanol in the formulation
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over time.[10] This provides quantitative data on the chemical stability of the fragrance
molecule within the cosmetic matrix.

PART 3: Sensory Evaluation

The sensory perception of a cosmetic product is a key driver of consumer acceptance.[13][14]
A comprehensive sensory evaluation protocol is essential to ensure that the fragrance of 4-tert-
amylcyclohexanol is perceived as pleasant and appropriate for the product type.

Protocol: Sensory Panel Evaluation

Objective: To assess the fragrance profile and overall sensory experience of the cosmetic
formulation containing 4-tert-amylcyclohexanol.

Panelists: A panel of 10-15 trained sensory assessors or a larger consumer panel representing
the target demographic.

Methodology:

o Sample Presentation: Provide panelists with coded samples of the test formulation and a
control (the same formulation without 4-tert-amylcyclohexanol).

o Evaluation Procedure:

o Initial Odor Assessment (from packaging): Panelists smell the product directly from the
container and rate the fragrance intensity and pleasantness.

o Application and Rub-out: Panelists apply a standardized amount of the product to their
forearm and evaluate the fragrance during application and after a set period (e.g., 1, 15,
and 60 minutes) to assess the evolution of the scent (top, middle, and base notes).

o Overall Impression: Panelists provide an overall rating of the product's sensory attributes,
including texture, skin feel, and fragrance.

o Attributes for Evaluation:

o Fragrance Intensity (on a scale of 1-10)
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[e]

Fragrance Pleasantness (on a scale of 1-10)

o

Fragrance Character (e.g., woody, floral, fresh)

[¢]

Presence of Off-Notes

Texture/Skin Feel

o

[e]

Overall Liking

Logical Relationship in Sensory Analysis

Evaluated Attributes

Visual Appearance
[ )—V[Sensow Panel Evaluation Texture & Skin Feel
P> Fragrance Profile

Click to download full resolution via product page
Caption: Logical Relationship in Sensory Analysis.
PART 4: Regulatory and Safety Considerations
Regulatory Status:

« In the European Union, fragrance ingredients that are known potential allergens must be
declared on the ingredient list if their concentration exceeds 0.001% in leave-on products
and 0.01% in rinse-off products.[15][16][17] It is imperative to consult the latest version of the
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EU Cosmetic Products Regulation (EC) No 1223/2009 and its amendments for the most
current list of declarable allergens.

 In the United States, the Modernization of Cosmetics Regulation Act (MoCRA) of 2022 has
introduced new requirements for fragrance allergen labeling, and formulators should stay
informed of the FDA's implementation of these rules.[16][18]

Safety:

o 4-tert-Amylcyclohexanol has undergone safety assessments by the Research Institute for
Fragrance Materials (RIFM), which inform the safe use levels established by the
International Fragrance Association (IFRA).[19][20]

e |tis crucial to adhere to the concentration limits set forth in the IFRA Standards for the
specific product category to ensure consumer safety.

Conclusion

The successful formulation of 4-tert-amylcyclohexanol in cosmetic products requires a multi-
faceted approach that considers its physicochemical properties, the principles of emulsion
science, and rigorous stability and sensory testing. By following the detailed protocols and
understanding the rationale behind the formulation choices outlined in this guide, researchers
and formulators can effectively incorporate this versatile ingredient to create stable,
aesthetically pleasing, and sensorially engaging cosmetic products.

References

Umbrex. (n.d.). Fragrance and Sensory Appeal Testing.
e ALS Global. (2024, July 10). Navigating EU Regulation 2023/1545: A Guide for Cosmetics
and Personal Care Companies on Fragrance Allergen Labeling.
e Blog. (n.d.). The Effect of Perfume Volatility on Stability in Cosmetic Products.
e Sensory Evaluation in Cosmetics: Key Protocols and Best Practices. (2025, September 17).
o Cosmeservice. (2024, September 3). Fragrance allergens MoCRA update.
e ILT - Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing.
e From Precaution to Transparency: How the EU and US Handle Cosmetic Allergens. (n.d.).
e ChemicalBook. (n.d.). 4-TERT-AMYLCYCLOHEXANOL | 5349-51-9.
e EcoMundo. (2023, August 10). New EU Fragrance Allergen Labeling Rules Explained.
e Ataman Kimya. (n.d.). 4-TERT-BUTYLCYCLOHEXANOL.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://cosmeservice.com/news/fragrance-allergens-at-cosmetic-products-the-mocra-update-and-more/
https://regask.com/eu-us-cosmetic-allergen-regulation/
https://www.benchchem.com/product/b1294309/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-of-4-tert-amylcyclohexanol-in-cosmetic-science
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/98-52-2.pdf
https://pubmed.ncbi.nlm.nih.gov/38035982/
https://www.benchchem.com/product/b1294309/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-of-4-tert-amylcyclohexanol-in-cosmetic-science
https://www.benchchem.com/product/b1294309/docs?utm_src=pdf-body#application-notes-and-protocols-formulation-of-4-tert-amylcyclohexanol-in-cosmetic-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Orchadia Solutions. (n.d.). Fragrance Stability.

Stability Testing of Cosmetics. (n.d.).

MakingCosmetics. (n.d.). Stability Testing of Cosmetics.

SciELO. (n.d.). Influence of the presence and type of fragrance on the sensory perception of
cosmetic formulations.

Chem-Impex. (n.d.). 4-tert-Butylcyclohexanol.

The Good Scents Company. (n.d.). para-tert-amyl cyclohexanol, 5349-51-9.

GSRS. (n.d.). 4-TERT-AMYLCYCLOHEXANOL, CIS-.

ChemicalBook. (n.d.). 4-tert-Butylcyclohexanol.

Api, A. M., et al. (2024). RIFM fragrance ingredient safety assessment, 4-tert-
butylcyclohexanol, CAS Registry Number 98-52-2. Food and Chemical Toxicology, 183,
114219.

The Fragrance Conservatory. (n.d.). 4-tert-Butylcyclohexanol.

Smolecule. (n.d.). Buy 4-Tert-butylcyclohexanol | 98-52-2.

SpecialChem. (2025, October 13). Trans-4-Tert-Butylcyclohexanol Beijing Lemerry Biotech -
cosmetics.

PubMed. (2024). RIFM fragrance ingredient safety assessment, 4-tert-butylcyclohexanol,
CAS Registry Number 98-52-2.

Chemical Bull. (n.d.). Para-tert-amyl Cyclohexanol Manufacturers And Suppliers | 5349-51-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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